Cas no 134108-74-0 (Cyclohexanol, 2-ethynyl-, (1R,2S)-)

Cyclohexanol, 2-ethynyl-, (1R,2S)- structure
134108-74-0 structure
Product Name:Cyclohexanol, 2-ethynyl-, (1R,2S)-
CAS No:134108-74-0
MF:C8H12O
MW:124.180282592773
CID:1234772
Update Time:2024-08-04

Cyclohexanol, 2-ethynyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, 2-ethynyl-, (1R,2S)-
    • Inchi: 1S/C8H12O/c1-2-7-5-3-4-6-8(7)9/h1,7-9H,3-6H2/t7-,8-/m1/s1
    • InChI Key: KNVOCSQDAIHOPP-HTQZYQBOSA-N
    • SMILES: [C@@H]1(O)CCCC[C@H]1C#C

Computed Properties

  • Exact Mass: 124.08886

Experimental Properties

  • Density: 0.98±0.1 g/cm3(Predicted)
  • Boiling Point: 186.1±29.0 °C(Predicted)
  • PSA: 20.23
  • pka: 14.69±0.40(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited